Cas no 124525-55-9 ((Cis)-α-Ethyl-M-Nitrocinnamic Acid)

• Product Name: (Cis)-α-Ethyl-M-Nitrocinnamic Acid
• CAS No: 124525-55-9
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• MDL: MFCD00134948
• CID: 91583
• PubChem ID: 6059692
• Update Time: 2025-04-18

(Cis)-α-Ethyl-M-Nitrocinnamic Acid Chemical and Physical Properties

Names and Identifiers

• ALPHA-ETHYL-3-NITROCINNAMIC ACID
• ALPHA-ETHYL-M-NITROCINNAMIC ACID
• à-ethyl-3-nitrocinnamic acid
• α-ETHYL-3-NITROCINNAMIC ACID
• ^a-Ethyl-3-nitrocinnamic acid
• α-Ethyl-3-nitrocinnamic acid
• ɑ-Ethyl-3-nitrocinnamic acid, 99%
• ^a-Ethyl-3-nitrocinnamic acid, 99%
• (E)-2-(3-Nitrobenzylidene)butanoicacid
• SCHEMBL3063302
• AKOS027320106
• DTXSID101230013
• STR04998
• NSC163918
• Butanoic acid, 2-[(3-nitrophenyl)methylene]-, (E)-
• QMUHBYNLXQHZNR-RMKNXTFCSA-N
• 5253-02-1
• ZEA52555
• Butanoic acid, 2-[(3-nitrophenyl)methylene]-, (E)- (9CI)
• (E)-2-(3-Nitrobenzylidene)butanoic acid
• NSC-163918
• .alpha.-Ethyl-3-nitrocinnamic acid
• Butanoic acid, 2-[(3-nitrophenyl)methylene]-
• NS00045326
• alpha -Ethyl-3-nitrocinnamic acid
• 124525-55-9
• (2E)-2-[(3-nitrophenyl)methylidene]butanoic acid
• Cinnamic acid, .alpha.-ethyl-m-nitro-
• Butanoic acid, 2-((3-nitrophenyl)methylene)-, (E)-
• (Cis)-α-Ethyl-M-Nitrocinnamic Acid

• MDL： MFCD00134948
• Inchi： 1S/C11H11NO4/c1-2-9(11(13)14)6-8-4-3-5-10(7-8)12(15)16/h3-7H,2H2,1H3,(H,13,14)/b9-6+
• InChI Key： QMUHBYNLXQHZNR-RMKNXTFCSA-N
• SMILES： OC(/C(=C/C1C=CC=C(C=1)[N+](=O)[O-])/CC)=O
• BRN： 2618101

Computed Properties

• Exact Mass: 221.06900
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Color/Form: Light brown crystalline powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 138-142°C
• Boiling Point: 381.3±25.0 °C at 760 mmHg
• Flash Point: 164.2±11.6 °C
• PSA: 83.12000
• LogP: 2.99600
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(Cis)-α-Ethyl-M-Nitrocinnamic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)